Cas no 2913-21-5 (5(4H)-Isoxazolone, 3-phenyl-4-(3,5,5-trimethyl-2-cyclohexen-1-ylidene)-)

• Product name: 5(4H)-Isoxazolone, 3-phenyl-4-(3,5,5-trimethyl-2-cyclohexen-1-ylidene)-
• CAS No: 2913-21-5
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• CID: 1437169

5(4H)-Isoxazolone, 3-phenyl-4-(3,5,5-trimethyl-2-cyclohexen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone, 3-phenyl-4-(3,5,5-trimethyl-2-cyclohexen-1-ylidene)-

• Inchi： 1S/C18H19NO2/c1-12-9-14(11-18(2,3)10-12)15-16(19-21-17(15)20)13-7-5-4-6-8-13/h4-9H,10-11H2,1-3H3
• InChI Key： HMBFOODXAVXJFQ-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=C2CC(C)(C)CC(C)=C2)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 281.14167

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Melting Point: 174-175 °C(Solv: methanol (67-56-1))
• Boiling Point: 384.6±25.0 °C(Predicted)
• PSA: 38.66